4-({2-[(isopropylamino)carbonyl]phenyl}amino)-4-oxobutanoic acid
Description
Synthesis Analysis
The synthesis of compounds related to 4-({2-[(isopropylamino)carbonyl]phenyl}amino)-4-oxobutanoic acid involves ring-opening reactions and catalytic acylation processes. For instance, 4-[(3-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid is synthesized by a ring-opening reaction of itaconic anhydride with 3-aminoacetophenone, confirmed through various spectroscopic methods (Nayak et al., 2014). Similarly, a novel fluorescent probe for β-amyloids was synthesized by catalytic acylation using 4-dimethylaminopyridine between succinic anhydride and a specific malononitrile derivative (Fa et al., 2015).
Molecular Structure Analysis
Detailed molecular structure analyses, including FT-IR, NMR, and X-ray diffraction studies, reveal the compound's geometric and electronic configurations. Vibrational wavenumbers computed using HF and DFT methods, hyperpolarizability, and NBO analysis contribute to understanding the stability and charge transfer within molecules (Raju et al., 2015).
Chemical Reactions and Properties
Chemical reactions involving 4-({2-[(isopropylamino)carbonyl]phenyl}amino)-4-oxobutanoic acid derivatives highlight their reactivity and potential for forming new compounds. The transformation of related compounds under specific conditions showcases the compound's versatility in chemical synthesis and applications in creating nonlinear optical materials and understanding biological activities (Vanasundari et al., 2018).
Physical Properties Analysis
The physical properties, including crystal structure, thermal stability, and absorption wavelengths, are crucial for applications in material science and spectroscopy. Single crystal X-ray diffraction and TGA analysis provide insights into the compound's stability and structural integrity under various conditions (Nayak et al., 2014).
Chemical Properties Analysis
Investigations into the chemical properties, including reactivity, molecular electrostatic potential, and interaction with biological targets, reveal the compound's potential in pharmaceutical and material science applications. Molecular docking and vibrational studies help to understand the interactions at the molecular level, which is essential for designing compounds with desired biological or physical properties (Vanasundari et al., 2018).
properties
IUPAC Name |
4-oxo-4-[2-(propan-2-ylcarbamoyl)anilino]butanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c1-9(2)15-14(20)10-5-3-4-6-11(10)16-12(17)7-8-13(18)19/h3-6,9H,7-8H2,1-2H3,(H,15,20)(H,16,17)(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLNJZUXOAKIJEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=CC=C1NC(=O)CCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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